molecular formula C11H8BrNO2 B6253982 2-(bromomethyl)-1-nitronaphthalene CAS No. 76636-03-8

2-(bromomethyl)-1-nitronaphthalene

Cat. No. B6253982
CAS RN: 76636-03-8
M. Wt: 266.1
InChI Key:
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Description

2-(Bromomethyl)-1-nitronaphthalene (BMNN) is a nitronaphthalene derivative that is widely used in scientific research. It has been studied for its potential applications in various fields, including organic synthesis, drug delivery, and biochemistry. BMNN is a highly versatile compound that can be used in a variety of ways.

Scientific Research Applications

2-(bromomethyl)-1-nitronaphthalene has been studied for its potential applications in a variety of scientific research areas. It has been used as a building block for the synthesis of various organic compounds. 2-(bromomethyl)-1-nitronaphthalene has also been studied for its potential use as a drug delivery agent, as it has been shown to be capable of crossing cell membranes and delivering drugs to targeted areas. In addition, 2-(bromomethyl)-1-nitronaphthalene has been studied for its potential use in biochemistry, as it has been shown to interact with proteins and other biomolecules.

Mechanism of Action

The mechanism of action of 2-(bromomethyl)-1-nitronaphthalene is not yet fully understood. However, it is believed that 2-(bromomethyl)-1-nitronaphthalene may interact with proteins and biomolecules through hydrogen bonding, electrostatic interactions, and non-covalent interactions. 2-(bromomethyl)-1-nitronaphthalene has also been shown to interact with DNA, which suggests that it may be capable of altering gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(bromomethyl)-1-nitronaphthalene are not yet fully understood. However, it has been shown to interact with proteins, DNA, and other biomolecules, which suggests that it may have an effect on gene expression and other cellular processes. In addition, 2-(bromomethyl)-1-nitronaphthalene has been shown to have an effect on the metabolism of certain drugs, suggesting that it may have an effect on drug metabolism.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(bromomethyl)-1-nitronaphthalene in lab experiments is its versatility. 2-(bromomethyl)-1-nitronaphthalene can be used in a variety of ways, including as a building block for the synthesis of organic compounds and as a drug delivery agent. However, 2-(bromomethyl)-1-nitronaphthalene is not without its limitations. It is a highly reactive compound, which can make it difficult to handle and store. In addition, 2-(bromomethyl)-1-nitronaphthalene has a relatively short shelf life, which can make it difficult to use in long-term experiments.

Future Directions

There are a number of potential future directions for 2-(bromomethyl)-1-nitronaphthalene research. One potential direction is to further explore its potential applications in drug delivery. 2-(bromomethyl)-1-nitronaphthalene has been shown to be capable of crossing cell membranes, which suggests that it may be useful for targeted drug delivery. Another potential direction is to further investigate its potential applications in biochemistry and gene expression. Finally, further research could be conducted to explore the potential of 2-(bromomethyl)-1-nitronaphthalene as a building block for the synthesis of organic compounds.

Synthesis Methods

2-(bromomethyl)-1-nitronaphthalene can be synthesized through a variety of methods. The most common method involves the reaction of 2-bromo-1-nitronaphthalene with a base, such as sodium hydroxide or potassium hydroxide. This reaction results in the formation of a nitronaphthalene-bromoalkyl derivative. Alternatively, 2-(bromomethyl)-1-nitronaphthalene can be synthesized by the reaction of 1-nitronaphthalene with bromoacetaldehyde. This reaction yields a 2-bromo-1-nitronaphthalene derivative.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(bromomethyl)-1-nitronaphthalene involves the bromination of 1-nitronaphthalene followed by the reaction of the resulting intermediate with formaldehyde.", "Starting Materials": [ "1-nitronaphthalene", "bromine", "formaldehyde", "acetic acid", "sodium acetate", "sulfuric acid", "water" ], "Reaction": [ "1. Dissolve 1-nitronaphthalene in acetic acid.", "2. Add bromine dropwise to the solution while stirring at room temperature.", "3. Heat the reaction mixture to reflux for 2 hours.", "4. Cool the mixture and filter the precipitated product.", "5. Wash the product with water and dry it.", "6. Dissolve the product in a mixture of formaldehyde and acetic acid.", "7. Add sodium acetate to the solution and heat it to reflux for 2 hours.", "8. Cool the mixture and filter the precipitated product.", "9. Wash the product with water and dry it.", "10. Dissolve the product in a mixture of sulfuric acid and water.", "11. Heat the solution to reflux for 2 hours.", "12. Cool the mixture and filter the precipitated product.", "13. Wash the product with water and dry it.", "14. Recrystallize the product from a suitable solvent to obtain pure 2-(bromomethyl)-1-nitronaphthalene." ] }

CAS RN

76636-03-8

Product Name

2-(bromomethyl)-1-nitronaphthalene

Molecular Formula

C11H8BrNO2

Molecular Weight

266.1

Purity

95

Origin of Product

United States

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